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Compound of Interest

Compound Name: 6-Iodo-2,4-dimethoxyquinazoline

CAS No.: 830343-15-2

Cat. No.: B1600078

Get Quote

Executive Summary
The 2,4-dimethoxyquinazoline core serves as a versatile electrophilic scaffold in medicinal

chemistry, particularly for designing ATP-competitive kinase inhibitors. While 6,7-dimethoxy

variants are common (e.g., Gefitinib precursors), the 6-iodo substitution provides a unique

handle for further functionalization via palladium-catalyzed cross-coupling (Suzuki,

Sonogashira) at a late stage.

This protocol details a three-step synthetic pathway designed for scalability and purity.[1] Unlike

direct alkylation of quinazolinediones, which favors N-alkylation, this route utilizes a

chlorination-substitution sequence to exclusively generate the O-alkylated (dimethoxy) product.

Retrosynthetic Analysis & Mechanistic Logic
The synthesis is designed to overcome the thermodynamic preference for the quinazoline-2,4-

dione tautomer. To lock the molecule in the "dimethoxy" (aromatic) state, we must activate the

dione via chlorination, converting the carbonyl oxygens into leaving groups.
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Figure 1: Synthetic route emphasizing the transition from the stable dione to the activated

dichloro species, enabling nucleophilic aromatic substitution (SNAr).

Detailed Experimental Protocols
Stage 1: Cyclocondensation to Quinazoline-2,4-dione
Objective: Construct the heterocyclic core via double condensation. Mechanism: Nucleophilic

attack of the aniline nitrogen on urea, followed by intramolecular cyclization.

Reagents:

5-Iodoanthranilic acid (1.0 eq)

Urea (5.0 eq)

Equipment: Round-bottom flask, heating mantle, mortar/pestle.

Protocol:

Mixing: Intimately mix 5-iodoanthranilic acid (e.g., 10.0 g) and urea (11.4 g) in a mortar until

a homogeneous powder is obtained.

Fusion: Transfer the mixture to a round-bottom flask. Heat the flask to 160–170°C. The

mixture will melt and evolve ammonia gas (ensure proper ventilation).

Solidification: Continue heating for 2–4 hours. The melt will eventually re-solidify as the urea

is consumed and the higher-melting quinazoline product forms.
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Work-up: Cool the flask to room temperature. Add water (100 mL) and break up the solid

mass.

Purification: Filter the suspension. Wash the filter cake copiously with water to remove

excess urea. Wash with cold ethanol (20 mL) to remove unreacted organics.

Drying: Dry in a vacuum oven at 60°C.

Expected Yield: >85%[1]

Appearance: Off-white to grey solid.

Stage 2: Activation via Deoxychlorination
Objective: Convert the unreactive dione into the highly electrophilic 2,4-dichloro derivative.

Critical Safety Note: POCl

is highly corrosive and reacts violently with water. All glassware must be oven-dried.

Reagents:

6-Iodoquinazoline-2,4-dione (from Stage 1)[2][3]

Phosphorus Oxychloride (POCl

) (10.0 eq - acts as solvent)

N,N-Dimethylaniline (1.5 eq - catalyst/base)

Protocol:

Setup: Place the dione (5.0 g) in a dry RB flask. Add POCl

(25 mL) and N,N-dimethylaniline (3.3 mL).

Reaction: Reflux the mixture (

C) for 4–6 hours. The suspension should clear to a dark solution, indicating conversion.
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Monitoring: Monitor by TLC (Hexane/EtOAc 4:1). The polar dione (baseline) should

disappear, replaced by a high-Rf spot (dichloro product).

Quenching (CRITICAL):

Remove excess POCl

via rotary evaporation under reduced pressure (use a caustic trap).

Pour the thick residue slowly onto crushed ice (200 g) with vigorous stirring. Maintain

temperature <10°C to prevent hydrolysis of the product back to the dione.

Extraction: Extract the aqueous slurry with Dichloromethane (DCM) (

mL).

Purification: Wash combined organics with saturated NaHCO

(cold) and brine. Dry over anhydrous Na

SO

. Evaporate solvent.[4]

Note: The product may be purified via flash chromatography (Silica, 5-10% EtOAc in

Hexanes) if necessary, but the crude is often sufficiently pure for the next step.

Stage 3: Bis-O-Alkylation (Methoxylation)
Objective: Displace both chlorine atoms with methoxide. Regioselectivity: The C4-chlorine is

more reactive and is displaced first.[5] The C2-chlorine requires reflux conditions for complete

substitution.

Reagents:

2,4-Dichloro-6-iodoquinazoline (1.0 eq)

Sodium Methoxide (NaOMe) (3.0 eq) (Use 25% w/w solution in MeOH or freshly

prepared).
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Methanol (Anhydrous)

Protocol:

Dissolution: Dissolve 2,4-dichloro-6-iodoquinazoline (2.0 g) in anhydrous MeOH (20 mL).

Addition: Add NaOMe solution (3.0 eq) dropwise at room temperature. An exotherm may be

observed.

Reflux: Heat the mixture to reflux (65°C) for 3–5 hours.

Checkpoint: If reaction stops at the mono-methoxy stage (4-methoxy-2-chloro), add more

NaOMe and extend reflux time.

Work-up: Cool to room temperature. Concentrate the solvent to ~20% volume.

Precipitation: Pour the residue into ice-cold water (50 mL). The target compound, being

lipophilic, will precipitate.

Isolation: Filter the solid. Wash with water.[6][7] Recrystallize from Ethanol or MeOH/Water

mixture.

Quantitative Data Summary
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Parameter
Stage 1
(Cyclization)

Stage 2
(Chlorination)

Stage 3
(Methoxylation)

Limiting Reagent 5-Iodoanthranilic acid Dione Intermediate Dichloro Intermediate

Reagent

Stoichiometry
Urea (5.0 eq)

POCl

(10 eq), PhNMe

(1.5 eq)

NaOMe (3.0 eq)

Temperature 160–170°C (Melt) 105°C (Reflux) 65°C (Reflux)

Time 4 hours 6 hours 4 hours

Typical Yield 85–90% 70–80% 80–85%

Key Impurity Unreacted Urea Hydrolyzed Dione
Mono-substituted (2-

Cl)

Troubleshooting & Critical Process Parameters
(CPPs)
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Figure 2: Logic flow for ensuring complete conversion during the bis-alkylation step.
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Moisture Control: In Stage 2, moisture leads to the formation of HCl and reversion to the

dione. Use a drying tube (CaCl

).

Regioselectivity: In Stage 3, the C4 position reacts at 0°C. The C2 position requires heat. If

the 2-chloro-4-methoxy intermediate persists, ensure the reaction is refluxing vigorously and

the NaOMe is not consumed by moisture.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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